1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine

• IUPAC Name: [5-(4-chlorophenyl)-1,2-oxazol-3-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H17ClN2O2/c1-11-6-8-19(9-7-11)16(20)14-10-15(21-18-14)12-2-4-13(17)5-3-12/h2-5,10-11H,6-9H2,1H3
• InChI Key: JQZDOBQRSNNCFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine, also known as JNJ-42165279, is a small molecule drug that belongs to the class of piperidine-based compounds. This drug has been studied for its potential use in various scientific research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine acts as a selective antagonist of the κ-opioid receptor, which is a type of opioid receptor that is involved in the regulation of pain and stress responses. By blocking the activity of this receptor, 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine can reduce pain and stress responses in animal models.
Biochemical and Physiological Effects:
In addition to its analgesic effects, 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine has been shown to have other biochemical and physiological effects. For example, this drug has been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and opioids, in animal models. 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine has also been shown to have antidepressant effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine in lab experiments is that it has a selective mechanism of action, which can help researchers to better understand the role of the κ-opioid receptor in various physiological processes. However, one limitation of using 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine is that it has only been studied in animal models, and its effects in humans may be different.

Future Directions

There are several future directions for research on 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine. One potential area of research is the development of more selective κ-opioid receptor antagonists that can be used to better understand the role of this receptor in various physiological processes. Another potential area of research is the development of 1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine as a potential treatment for opioid addiction in humans.

Scientific Research Applications

1-{[5-(4-chlorophenyl)-3-isoxazolyl]carbonyl}-4-methylpiperidine has been studied for its potential use in various scientific research applications, including neuroscience, pain management, and addiction research. This drug has been shown to have analgesic effects in animal models of neuropathic pain and has also been studied for its potential use in treating opioid addiction.